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Compound of Interest

Compound Name: Calcium pimelate

Cat. No.: B579524 Get Quote

Introduction

Calcium pimelate is a dicarboxylate salt that serves as a highly effective nucleating agent,

particularly for modifying the crystallization behavior of isotactic polypropylene (iPP).[1] In

polymer science, nucleating agents are additives that accelerate crystallization by providing

surfaces for polymer chains to organize into ordered crystalline structures.[2] The addition of

calcium pimelate to iPP induces the formation of a specific crystal structure, the β-form, which

can lead to significant improvements in the material's mechanical and thermal properties.[1][3]

These enhancements make the resulting polymer more suitable for a range of applications,

from automotive parts to advanced packaging.

Mechanism of Action: β-Nucleation in Isotactic Polypropylene (iPP)

Isotactic polypropylene typically crystallizes into a stable monoclinic α-form, characterized by a

spherulitic structure. However, the introduction of a specific β-nucleating agent like calcium
pimelate promotes the formation of a metastable trigonal β-form.[4][5]

Calcium pimelate functions as a heterogeneous nucleating agent.[1] During the cooling of the

polymer melt, the finely dispersed calcium pimelate particles act as templates. The polymer

chains arrange themselves on the surface of these particles in a specific orientation that favors

the growth of β-crystals. These crystals grow radially outwards, forming β-spherulites. This

process occurs at a higher temperature compared to the natural crystallization of the α-form,

which is a key indicator of effective nucleation.[6][7]
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The resulting β-phase imparts distinct properties to the polypropylene, most notably a

significant increase in toughness and impact strength, without compromising stiffness.[8][9] The

efficiency of this process can be exceptionally high, with studies reporting the formation of up to

84.5% to 96.5% β-crystals, depending on the synthesis and dispersion method of the calcium
pimelate.[6][8]
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Caption: Mechanism of β-Nucleation by Calcium Pimelate.
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Experimental Protocols
This section provides detailed methodologies for preparing and characterizing polymers

modified with calcium pimelate.

General Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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